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Compound of Interest

Compound Name: 1-Bromobutane-D9

Cat. No.: B032881

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 1-Bromobutane-D9, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure safe laboratory
operations.

Hazard Identification and Physical Properties

1-Bromobutane-D9 is a deuterated form of 1-bromobutane and is classified as a hazardous
substance. Understanding its properties is the first step toward safe handling.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids 2
and vapor.[1][2]
) o H315: Causes skin irritation.[1]
Skin corrosion/irritation 2 2]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation.[1]
) o H351: Suspected of causing
Carcinogenicity 2
cancer.[2]
H360FD: May damage fertility.
Reproductive toxicity 1B May damage the unborn child.
[2]
Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation.[1][2]

» o H373: May cause damage to
Specific target organ toxicity,
organs through prolonged or
repeated exposure
repeated exposure.[2]

Hazardous to the aquatic H411: Toxic to aquatic life with

environment, long-term hazard long lasting effects.

Physical and Chemical Properties:
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Property

Value

Molecular Formula

CD3(CD2)3Br[3]

Molecular Weight 146.07 g/mol [2][3]

Boiling Point 100-104 °C[4]

Melting Point -112 °C[4]

Density 1.359 g/mL at 25 °C

Flash Point 10 °C (50 °F) - closed cup[4]

Appearance Colorless to light yellow liquid[4][5]

Solubility Insoluble in water; Soluble in alcohol and ether.

[1]5]

Operational Plan: Handling Procedures

Safe handling of 1-Bromobutane-D9 requires adherence to strict protocols to minimize

exposure and risk. All operations should be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin/eye contact and inhalation.[6][7]

o Eye Protection: Chemical safety goggles and a face shield.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect

gloves for integrity before use.

» Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[7]

» Respiratory Protection: For routine operations within a fume hood, respiratory protection is

not typically required. However, a self-contained breathing apparatus (SCBA) should be

available for emergency situations like large spills.[3]

Step-by-Step Handling Protocol

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://isotope.com/synthetic-intermediates/1-bromobutane-d9-dlm-1169-5
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromobutane-D9
https://isotope.com/synthetic-intermediates/1-bromobutane-d9-dlm-1169-5
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106770010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/8002
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://pubchem.ncbi.nlm.nih.gov/compound/8002
https://www.benchchem.com/product/b032881?utm_src=pdf-body
https://ud.goldsupplier.com/blog/1-bromobutane-melting-point/
https://etcnmachining.com/blog/1-bromobutane-melting-point/
https://etcnmachining.com/blog/1-bromobutane-melting-point/
https://isotope.com/product/attachment/DLM-1169-5/SDS%20-%20DLM-1169_V.2.3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Preparation:

o

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Gather all necessary equipment and reagents.

[¢]

Place an absorbent, disposable bench cover on the work surface.

[e]

Keep a spill kit and appropriate fire extinguisher (dry chemical, COz, or alcohol-resistant
foam) nearby.[7][9]

» Dispensing:

o

Ground/bond the container and receiving equipment to prevent static discharge, which can
ignite flammable vapors.[1][8]

o

Use only non-sparking tools.[1][4]

[¢]

Slowly transfer the required amount of 1-Bromobutane-D9 to your reaction vessel.

[e]

Keep the container tightly closed when not in use.[6][8]

e Post-Handling:

o

Wipe down the exterior of all containers with a damp cloth before removing them from the
fume hood.

o

Properly label and seal all waste containers.

[¢]

Clean the work area thoroughly.

[¢]

Wash hands and any exposed skin immediately after finishing work.[8]

Workflow for Handling 1-Bromobutane-D9
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Preparation Phase

C/erify Fume Hood OperatiorD
[Don Appropriate PPE]

[Prepare Work Area (Bench Cover, Spill Kit)]

Proceed to Handling

Handling Phasev(in Fume Hood)

Ground Equipment

Dispense Chemical

[Seal Container Immediatela

Proceed to Cleanup

Cleanup & Post-Handling

[Wipe Down Containers)
l
[Segregate & Label Waste)
l
[Clean Work Surfacej
l
[Doff PPE & Wash Hands)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromobutane-D9.
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Logistical Information: Storage and Disposal
Storage Plan

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4] The storage
area should be a designated flammables cabinet.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and
metals.[1][4]

Ensure containers are properly grounded to prevent static electricity buildup.[4]

Spill Management

In the event of a spill, follow these steps immediately:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.
Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

Contain: For small spills, use a non-combustible absorbent material like sand or earth to
contain the liquid.[8]

Collect: Carefully collect the absorbent material and spilled substance using non-sparking
tools and place it into a suitable, sealed container for disposal.[4][8]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan

1-Bromobutane-D9 and any contaminated materials are considered hazardous waste.

Waste Collection: Collect all waste containing 1-Bromobutane-D9 (including contaminated
absorbents, gloves, and labware) in a designated, sealed, and properly labeled hazardous
waste container.
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» Disposal Vendor: Do not dispose of this chemical down the drain or in regular trash.[7] All

waste must be disposed of through a licensed hazardous waste disposal company, in

accordance with all federal, state, and local regulations.[6][8]

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial
respiration and seek immediate medical
attention.[1][10][11]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
advice.[1][11]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove
contact lenses if present and easy to do.
Continue rinsing and get immediate medical
attention.[1][4][11]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[4][11]

PPE Selection Logic
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Routine Handling in Fume Hood?

Large Spill or

Y .
es System Failure?

No (e.g., small, contained spill) \Yes

Standard PPE: Emergency PPE:
- Safety Goggles - SCBA Respirator

- Face Shield - Chemical-Resistant Suit
- Nitrile/Neoprene Gloves - Double-Layered Gloves
- Flame-Retardant Lab Coat - Chemical Boots
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 1-
Bromobutane-D9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032881#personal-protective-equipment-for-handling-

1-bromobutane-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/8002
https://ud.goldsupplier.com/blog/1-bromobutane-melting-point/
https://etcnmachining.com/blog/1-bromobutane-melting-point/
https://isotope.com/product/attachment/DLM-1169-5/SDS%20-%20DLM-1169_V.2.3.pdf
https://cameochemicals.noaa.gov/chris/BBU.pdf
https://www.brecklandscientific.co.uk/S3201051.pdf
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://www.benchchem.com/product/b032881#personal-protective-equipment-for-handling-1-bromobutane-d9
https://www.benchchem.com/product/b032881#personal-protective-equipment-for-handling-1-bromobutane-d9
https://www.benchchem.com/product/b032881#personal-protective-equipment-for-handling-1-bromobutane-d9
https://www.benchchem.com/product/b032881#personal-protective-equipment-for-handling-1-bromobutane-d9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

